Cas no 1803847-07-5 (1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one)
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one
-
- Inchi: 1S/C9H8Br2OS/c10-5-7(12)3-6-4-8(13)1-2-9(6)11/h1-2,4,13H,3,5H2
- InChI Key: VZUCEHDWPLIQHM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1CC(CBr)=O)S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 3.2
- Topological Polar Surface Area: 18.1
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014458-250mg |
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one |
1803847-07-5 | 97% | 250mg |
470.40 USD | 2021-06-25 | |
| Alichem | A013014458-500mg |
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one |
1803847-07-5 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013014458-1g |
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one |
1803847-07-5 | 97% | 1g |
1,519.80 USD | 2021-06-25 |
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one
Introduction to 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one (CAS No. 1803847-07-5)
1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one (CAS No. 1803847-07-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of brominated and thiol-containing ketones, which are widely explored for their roles in synthesizing various pharmacologically relevant molecules.
The molecular structure of 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one consists of a propanone backbone substituted with bromine atoms at the 1-position and 3-position, respectively, and a 5-mercaptophenyl group at the 2-position. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex heterocyclic compounds and bioactive molecules.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that target specific pathological pathways. The bromine and thiol moieties in 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one are particularly interesting because they can participate in various chemical reactions, such as cross-coupling reactions, nucleophilic substitutions, and redox processes. These reactions are fundamental in constructing intricate molecular architectures that mimic natural products or designed pharmacophores.
One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors for enzyme targets involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that thiol-containing compounds can interact with cysteine residues in proteins, leading to the development of protease inhibitors or modulators of redox-sensitive signaling pathways. The presence of bromine atoms further enhances its reactivity, allowing for further functionalization through palladium-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.
The pharmaceutical industry has been increasingly interested in exploring derivatives of 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one due to its structural features that can be optimized for better pharmacokinetic properties and reduced toxicity. Researchers have been employing computational methods and high-throughput screening to identify promising analogs that exhibit enhanced binding affinity and selectivity towards disease-causing targets. This approach leverages the compound’s inherent flexibility in terms of functional group modifications while maintaining its core structural framework.
Moreover, the role of brominated compounds in medicinal chemistry cannot be overstated. Bromine atoms are known to influence metabolic stability, distribution, and binding interactions within biological systems. The incorporation of bromine into drug candidates often leads to improved pharmacological profiles, making them more suitable for therapeutic applications. In the context of 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one, the bromine atoms at the 1-position and 3-position provide handles for further chemical manipulation while also contributing to its overall reactivity and potential bioactivity.
Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal catalysis, flow chemistry, and biocatalysis have enabled more efficient and scalable syntheses of complex molecules like 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one. These innovations not only reduce production costs but also allow for greater access to structural diversity, which is crucial for drug discovery efforts.
The thiol group present in 1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one is particularly noteworthy for its ability to engage in disulfide bond formation, which is a common post-translational modification in proteins. Disulfide bonds play critical roles in protein folding and stability, making them attractive targets for therapeutic intervention. By designing molecules that interact with or modulate disulfide bond networks, researchers aim to develop treatments for conditions where protein misfolding or oxidative stress is a contributing factor.
In conclusion,1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one (CAS No. 1803847-07-5) represents a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Its unique combination of functional groups—bromine atoms and a thiol moiety—makes it an excellent candidate for further chemical exploration and biological evaluation. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative drug candidates targeting a wide range of diseases.
1803847-07-5 (1-Bromo-3-(2-bromo-5-mercaptophenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)